Cas no 851944-14-4 (5-oxo-N-(4-phenoxyphenyl)-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: 5-oxo-N-(4-phenoxyphenyl)-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851944-14-4
• MF: C₁₉H₁₃N₃O₃S
• MW: 363.389822721481
• CID: 6302823
• PubChem ID: 4580617
• Update Time: 2025-07-02

5-oxo-N-(4-phenoxyphenyl)-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-oxo-N-(4-phenoxyphenyl)-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CCG-28991
• 5-oxo-N-(4-phenoxyphenyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5-oxo-N-(4-phenoxyphenyl)-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• SR-03000000845-1
• AKOS000432832
• F0636-0115
• AB00670055-01
• 851944-14-4
• Z56691929
• 5-oxo-N-(4-phenoxyphenyl)-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• Inchi： 1S/C19H13N3O3S/c23-17(16-12-20-19-22(18(16)24)10-11-26-19)21-13-6-8-15(9-7-13)25-14-4-2-1-3-5-14/h1-12H,(H,21,23)
• InChI Key： PLNRKAOETLIEPT-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC=C(C(NC1C=CC(=CC=1)OC1C=CC=CC=1)=O)C2=O

Computed Properties

• Exact Mass: 363.06776246g/mol
• Monoisotopic Mass: 363.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.3Ų

Additional information on 5-oxo-N-(4-phenoxyphenyl)-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Introduction to 5-oxo-N-(4-phenoxyphenyl)-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide (CAS No. 851944-14-4)

5-oxo-N-(4-phenoxyphenyl)-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide, a compound with the CAS number 851944-14-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazolo[3,2-b]pyrimidine class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 5-oxo group and a N-(4-phenoxyphenyl) moiety, contribute to its unique chemical and biological properties.

The pharmacological significance of this compound lies in its ability to interact with various biological targets, making it a promising candidate for drug development. Recent studies have highlighted the potential of thiazolo[3,2-b]pyrimidine derivatives as inhibitors of kinases and other enzymes involved in cancer progression. Specifically, the 5H-1,3-thiazolo[3,2-b]pyrimidine core has been shown to exhibit inhibitory activity against several kinases, including those implicated in tyrosine kinase-driven cancers. This has opened up new avenues for the development of targeted therapies that could improve patient outcomes.

In addition to their kinase inhibitory properties, these derivatives have also been explored for their antimicrobial and anti-inflammatory effects. The 5-oxo group in the molecule plays a crucial role in modulating its biological activity by influencing the electron distribution and reactivity of the scaffold. This feature has been leveraged to design compounds that can selectively target pathogenic bacteria without affecting beneficial microbiota.

The N-(4-phenoxyphenyl) moiety further enhances the pharmacological profile of 5-oxo-N-(4-phenoxyphenyl)-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide by providing a hydrophobic anchor that improves membrane permeability and binding affinity to biological targets. This dual functionality makes the compound an attractive candidate for further optimization as a drug candidate.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies have revealed that the interaction between 5-oxo-N-(4-phenoxyphenyl)-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide and its target proteins is mediated by specific hydrogen bonds and hydrophobic interactions. This knowledge has been instrumental in designing analogs with enhanced potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, has streamlined the process and made it more efficient. These synthetic strategies have also allowed for the introduction of diverse structural modifications, enabling the exploration of novel pharmacophores.

In preclinical studies, 5-oxo-N-(4-phenoxyphenyl)-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide has demonstrated promising results in vitro and in vivo. Its ability to inhibit the growth of cancer cells while maintaining low toxicity towards normal cells makes it an attractive candidate for further clinical development. Additionally, its potential to modulate inflammatory pathways suggests that it could be effective in treating chronic inflammatory diseases.

The development of this compound aligns with current trends in drug discovery towards personalized medicine and targeted therapies. By understanding the specific mechanisms by which this molecule interacts with biological targets, researchers can design drugs that are tailored to individual patient needs. This approach not only improves treatment efficacy but also reduces side effects associated with conventional therapies.

The future prospects for 5-oxo-N-(4-phenoxyphenyl)-5H-1,3-thiazolo[3,2-b]pyrimidine-6-carboxamide are bright, with ongoing research focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.